molecular formula C11H8F3NO3 B8465481 4H-3,1-Benzoxazin-4-one, 2-(methoxymethyl)-8-(trifluoromethyl)- CAS No. 89441-11-2

4H-3,1-Benzoxazin-4-one, 2-(methoxymethyl)-8-(trifluoromethyl)-

Cat. No.: B8465481
CAS No.: 89441-11-2
M. Wt: 259.18 g/mol
InChI Key: YMXNUJSNDMTOCU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4H-3,1-Benzoxazin-4-one, 2-(methoxymethyl)-8-(trifluoromethyl)- is a useful research compound. Its molecular formula is C11H8F3NO3 and its molecular weight is 259.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4H-3,1-Benzoxazin-4-one, 2-(methoxymethyl)-8-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4H-3,1-Benzoxazin-4-one, 2-(methoxymethyl)-8-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

89441-11-2

Molecular Formula

C11H8F3NO3

Molecular Weight

259.18 g/mol

IUPAC Name

2-(methoxymethyl)-8-(trifluoromethyl)-3,1-benzoxazin-4-one

InChI

InChI=1S/C11H8F3NO3/c1-17-5-8-15-9-6(10(16)18-8)3-2-4-7(9)11(12,13)14/h2-4H,5H2,1H3

InChI Key

YMXNUJSNDMTOCU-UHFFFAOYSA-N

Canonical SMILES

COCC1=NC2=C(C=CC=C2C(F)(F)F)C(=O)O1

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A mixture of 7.1 g of 2-amino-3-trifluoromethylbenzoic acid [prepared by the process of J. Med. Chem., Vol. 16 (2) (1973), p. 101-106] and 10 g of methoxy acetic acid chloride was progressively heated and at 35° to 40° C., a very important disengagement of gas occurred for 15 to 20 minutes and at 120° C. a brown solution was formed and gas disengagement slackened but continued. The temperature was maintained at 140° C. for one hour during which gas formation practically ceased. The mixture was cooled to room temperature and excess acid chloride was distilled under reduced pressure. The residue was taken up in 70 ml of water and the mixture was vacuum filtered. The product was washed with water and was dissolved in methylene chloride. The organic phase was dried and filtered and the filtrate was evaporated to dryness under reduced pressure. The residue was chromatographed over silica gel and eluted with methylene chloride to obtain 5.4 g of 2-methoxymethyl-8-trifluoromethyl-4-H-3,1-benzoxazine-4-one melting at 104° to 106° C.
Quantity
7.1 g
Type
reactant
Reaction Step One
[Compound]
Name
( 2 )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
10 g
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

A mixture of 7.1 g of 2-amino-3-trifluoromethylbenzoic acid (prepared by the process of J. Med. Chem., Vol. 16(2) (1973), p. 101-106) and 10 g of methoxy acetic acid chloride was progressively heated and at 35° to 40° C., a very important disengagement of gas occurred for 15 to 20 minutes and at 120° C. a brown solution was formed and gas disengagement slackened but continued. The temperature was maintained at 140° C. for one hour during which gas formation practically ceased. The mixture was cooled to room temperature and excess acid chloride was distilled under reduced pressure. The residue was taken up in 70 ml of water and the mixture was vacuum filtered. The product was washed with water and was dissolved in methylene chloride. The organic phase was dried and filtered and the filtrate was evaporated to dryness under reduced pressure. The residue was chromatographed over silica gel and eluted with methylene chloride to obtain 5.4 g of 2-methoxymethyl-8-trifluoromethyl-4-H-3,1-benzoxazine-4-one melting at 104° to 106° C.
Quantity
7.1 g
Type
reactant
Reaction Step One
Quantity
10 g
Type
reactant
Reaction Step Two

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